Fomlactone A
Overview
Description
Fomlactone A is a natural product found in Rhodofomes cajanderi and Fomitopsis officinalis with data available.
Scientific Research Applications
Chemical Identification and Structure Analysis Fomlactone A, along with other novel triterpene sactones like fomlactones B and C, was isolated from the fungus Fomes cajanderi. These compounds were identified through various methods like IR, HRMS, CD, and 1D and 2D NMR data. The structure of fomlactone C, in particular, was confirmed by X-ray diffraction analysis, providing a deeper understanding of these compounds' chemical structures (Jian He et al., 2003).
properties
Molecular Formula |
C33H50O5 |
|---|---|
Molecular Weight |
526.7 g/mol |
IUPAC Name |
[(1S,3'S,4'S,5R,7R,10S,13R,15S,17R,18R,21R)-1,3',4',6,6,10,17,21-octamethyl-5'-oxospiro[14-oxapentacyclo[11.7.1.02,11.05,10.018,21]henicos-2(11)-ene-15,2'-oxolane]-7-yl] acetate |
InChI |
InChI=1S/C33H50O5/c1-18-17-33(20(3)19(2)28(35)38-33)37-27-16-24-23(31(8)15-12-22(18)32(27,31)9)10-11-25-29(5,6)26(36-21(4)34)13-14-30(24,25)7/h18-20,22,25-27H,10-17H2,1-9H3/t18-,19+,20+,22-,25+,26-,27-,30-,31+,32+,33+/m1/s1 |
InChI Key |
SGSMRLJTYJLFMA-FPOLEOGZSA-N |
Isomeric SMILES |
C[C@@H]1C[C@]2([C@H]([C@@H](C(=O)O2)C)C)O[C@@H]3CC4=C(CC[C@@H]5[C@@]4(CC[C@H](C5(C)C)OC(=O)C)C)[C@]6([C@]3([C@@H]1CC6)C)C |
Canonical SMILES |
CC1CC2(C(C(C(=O)O2)C)C)OC3CC4=C(CCC5C4(CCC(C5(C)C)OC(=O)C)C)C6(C3(C1CC6)C)C |
synonyms |
fomlactone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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